Cas no 27107-35-3 (5-methyl-[1,2,4]triazolo[3,4-a]isoquinoline)

• Product Name: 5-methyl-[1,2,4]triazolo[3,4-a]isoquinoline
• CAS No: 27107-35-3
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 914704
• PubChem ID: 327709
• Update Time: 2025-04-19

5-methyl-[1,2,4]triazolo[3,4-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-methyl-[1,2,4]triazolo[3,4-a]isoquinoline
• 5-Methyl-s-triazolo< 3,4-a> isochinolin
• AC1L713N
• NSC303775
• NSC-303775
• 5-Methyl[1,2,4]triazolo[3,4-a]isoquinoline
• 5-methyl-s-triazolo[3,4-a]isoquinoline
• 27107-35-3
• DTXSID40316490

• Inchi： 1S/C11H9N3/c1-8-6-9-4-2-3-5-10(9)11-13-12-7-14(8)11/h2-7H,1H3
• InChI Key： CJULVXJUDSJPDO-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C1C=CC=CC=1C=C2C

Computed Properties

• Exact Mass: 183.07977
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19
• LogP: 2.19090